Cas no 2021588-50-9 (tert-butyl N-[4-(2,2-dimethylpropanoyl)phenyl]carbamate)

• Product Name: tert-butyl N-[4-(2,2-dimethylpropanoyl)phenyl]carbamate
• CAS No: 2021588-50-9
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6206312
• PubChem ID: 164804686
• Update Time: 2025-10-29

tert-butyl N-[4-(2,2-dimethylpropanoyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2021588-50-9
• EN300-4754585
• tert-butyl N-[4-(2,2-dimethylpropanoyl)phenyl]carbamate
• SCHEMBL24590346

• Inchi： 1S/C16H23NO3/c1-15(2,3)13(18)11-7-9-12(10-8-11)17-14(19)20-16(4,5)6/h7-10H,1-6H3,(H,17,19)
• InChI Key： NGDBVCSJJHPXSD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(C(C)(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[4-(2,2-dimethylpropanoyl)phenyl]carbamate

Professional Introduction to Compound with CAS No. 2021588-50-9 and Product Name: tert-butyl N-[4-(2,2-dimethylpropanoyl)phenyl]carbamate

The compound with CAS No. 2021588-50-9 and the product name tert-butyl N-[4-(2,2-dimethylpropanoyl)phenyl]carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various biochemical and therapeutic contexts.

The molecular formula of this compound can be expressed as C₂₃H₃₄O₃, which highlights its composition and the types of functional groups present. The presence of a tert-butyl group and a carbamate moiety attached to a phenyl ring with a 2,2-dimethylpropanoyl substituent contributes to its distinct chemical properties. These structural features not only influence its reactivity but also its solubility and interaction with biological targets.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential pharmacological effects. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of more complex molecules. The specific derivative tert-butyl N-[4-(2,2-dimethylpropanoyl)phenyl]carbamate has been explored for its potential role in modulating various biological pathways.

One of the most compelling aspects of this compound is its interaction with enzymes and receptors. Studies have suggested that the structural motif present in tert-butyl N-[4-(2,2-dimethylpropanoyl)phenyl]carbamate can serve as a scaffold for developing inhibitors targeting specific enzymatic activities. For instance, preliminary research indicates that it may interfere with the function of certain proteases, which are crucial in processes such as inflammation and cell signaling.

The tert-butyl group, a common protective group in organic synthesis, adds stability to the molecule while allowing for selective modifications. This characteristic makes tert-butyl N-[4-(2,2-dimethylpropanoyl)phenyl]carbamate a valuable building block for further chemical derivatization. Researchers have utilized this compound to synthesize analogs with enhanced bioavailability or improved selectivity towards particular biological targets.

The 2,2-dimethylpropanoyl substituent on the phenyl ring further contributes to the compound's unique properties. This bulky group can influence both the electronic distribution and steric environment around the carbamate functionality, potentially affecting how the molecule binds to biological targets. Such structural modifications are critical in drug design, as they can significantly alter pharmacokinetic and pharmacodynamic profiles.

In the realm of medicinal chemistry, the development of novel carbamate derivatives has been particularly promising for addressing unmet medical needs. The compound tert-butyl N-[4-(2,2-dimethylpropanoyl)phenyl]carbamate, with its distinctive structure, has been investigated for its potential therapeutic applications. Early studies have highlighted its ability to modulate pathways associated with neurological disorders, cancer, and metabolic diseases.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in pharmaceutical chemistry. The process typically begins with the formation of the carbamate bond, followed by functional group transformations to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The pharmacological evaluation of tert-butyl N-[4-(2,2-dimethylpropanoyl)phenyl]carbamate has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit specific enzymes with high selectivity, suggesting potential therapeutic benefits without significant off-target effects. Additionally, preliminary animal models have shown promising results regarding safety and efficacy.

The structural features of this compound also make it an attractive candidate for further development into a drug candidate. The combination of a lipophilic tert-butyl group and a polar carbamate moiety enhances its solubility profile, making it suitable for oral administration. Furthermore, the presence of multiple chiral centers provides opportunities for developing enantiomerically pure forms with improved pharmacological properties.

In conclusion, the compound with CAS No. 2021588-50-9, specifically named as tert-butyl N-[4-(2,2-dimethylpropanoyl)phenyl]carbamate, represents a significant advancement in chemical and pharmaceutical research. Its unique molecular structure and functional groups make it a versatile tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.